3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol

• Molecular Formula: C10H9FN4O
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 3-(3-fluoroanilino)-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H9FN4O/c1-6-9(16)13-10(15-14-6)12-8-4-2-3-7(11)5-8/h2-5H,1H3,(H2,12,13,15,16)
• InChI Key: JAEOZBQSOOMFKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)NC2=CC(=CC=C2)F

Description

3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol is a chemical compound that belongs to the class of triazine derivatives This compound is characterized by the presence of a fluorophenyl group, an amino group, and a triazine ring

Preparation Methods

The synthesis of 3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol can be achieved through several synthetic routes. One common method involves the reaction of 3-fluoroaniline with 6-methyl-1,2,4-triazin-5-one under specific reaction conditions. The reaction typically requires a suitable solvent, such as ethanol or methanol, and may be catalyzed by an acid or base to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where the fluorophenyl group or other substituents are replaced by different functional groups. Common reagents for substitution reactions include halogens, alkylating agents, and nucleophiles.

Scientific Research Applications

3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol has been explored for various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, including its use in drug development for various diseases.

Industry: The compound may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

3-[(3-Fluorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol can be compared with other similar compounds, such as:

3-[(3-Chlorophenyl)amino]-6-methyl-1,2,4-triazin-5-ol: This compound has a chlorophenyl group instead of a fluorophenyl group, which may result in different chemical and biological properties.

3-[(3-Methylphenyl)amino]-6-methyl-1,2,4-triazin-5-ol:

3-[(3-Bromophenyl)amino]-6-methyl-1,2,4-triazin-5-ol: The bromophenyl group may impart unique characteristics to the compound, affecting its behavior in chemical reactions and biological systems.

These comparisons highlight the uniqueness of this compound and its potential advantages in various applications.